Cas no 54126-46-4 (Pyrazinamine, N,N-dimethyl-3-(2-propenyloxy)-)

• Product Name: Pyrazinamine, N,N-dimethyl-3-(2-propenyloxy)-
• CAS No: 54126-46-4
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 355474
• PubChem ID: 20483434
• Update Time: 2025-04-19

Pyrazinamine, N,N-dimethyl-3-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, N,N-dimethyl-3-(2-propenyloxy)-
• N,N-dimethyl-3-prop-2-enoxypyrazin-2-amine
• SCHEMBL11146661
• 2-Allyloxy-3-dimethylamino-pyrazine
• N,N-Dimethyl-3-[(prop-2-en-1-yl)oxy]pyrazin-2-amine
• ZIHTVOXSRAROFC-UHFFFAOYSA-N
• 54126-46-4
• DTXSID20607853

• Inchi： 1S/C9H13N3O/c1-4-7-13-9-8(12(2)3)10-5-6-11-9/h4-6H,1,7H2,2-3H3
• InChI Key： ZIHTVOXSRAROFC-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C(=NC=CN=1)N(C)C

Computed Properties

• Exact Mass: 179.10599
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 38.25